Cas no 2165681-41-2 ((2S)-2-isothiocyanatohexanoic acid)

• Product Name: (2S)-2-isothiocyanatohexanoic acid
• CAS No: 2165681-41-2
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6313423
• PubChem ID: 165826349
• Update Time: 2025-05-21

(2S)-2-isothiocyanatohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-isothiocyanatohexanoic acid
• 2165681-41-2
• EN300-1458857

• Inchi： 1S/C7H11NO2S/c1-2-3-4-6(7(9)10)8-5-11/h6H,2-4H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： INRZPMLADIOBEA-LURJTMIESA-N
• SMILES： S=C=N[C@H](C(=O)O)CCCC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.8Ų

Additional information on (2S)-2-isothiocyanatohexanoic acid

Comprehensive Overview of (2S)-2-isothiocyanatohexanoic acid (CAS No. 2165681-41-2)

(2S)-2-isothiocyanatohexanoic acid (CAS No. 2165681-41-2) is a specialized chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and biochemical research. This molecule features a unique isothiocyanate functional group attached to a hexanoic acid backbone, making it a valuable intermediate for various applications. Its chiral (2S) configuration further enhances its utility in stereoselective reactions, which are critical in drug development and material science.

The compound's molecular structure consists of a six-carbon chain with a carboxylic acid at one end and an isothiocyanate group at the alpha position. This arrangement allows for versatile reactivity, particularly in the formation of thiourea derivatives, which are widely used in peptide coupling and bioconjugation techniques. Researchers often explore (2S)-2-isothiocyanatohexanoic acid for its potential in designing enzyme inhibitors, fluorescent probes, and other bioactive molecules.

In recent years, the demand for chiral building blocks like (2S)-2-isothiocyanatohexanoic acid has surged due to their role in asymmetric synthesis. Pharmaceutical companies and academic labs frequently search for high-purity enantiomers to develop novel therapeutics with improved efficacy and reduced side effects. This compound's isothiocyanate group also makes it a candidate for click chemistry applications, a trending topic in modern chemical research.

From a commercial perspective, (2S)-2-isothiocyanatohexanoic acid is available through specialized chemical suppliers who cater to research and industrial needs. Its CAS number 2165681-41-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's stability under controlled conditions and compatibility with common solvents further enhance its practicality in lab settings.

One of the most searched questions related to this compound is: "What are the applications of (2S)-2-isothiocyanatohexanoic acid in drug discovery?" The answer lies in its ability to serve as a versatile linker or modifier in bioactive molecules. For instance, it can be used to introduce thiourea moieties into lead compounds, potentially improving their binding affinity or pharmacokinetic properties. Another trending query is: "How to synthesize (2S)-2-isothiocyanatohexanoic acid enantioselectively?" This reflects the growing interest in sustainable and efficient synthetic routes for chiral intermediates.

Environmental and safety considerations are also critical when working with (2S)-2-isothiocyanatohexanoic acid. While not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. Researchers often seek information on storage conditions and compatibility with other reagents, which underscores the importance of detailed technical documentation.

In summary, (2S)-2-isothiocyanatohexanoic acid (CAS No. 2165681-41-2) represents a valuable tool for chemists exploring chiral synthesis and bioconjugation. Its unique structural features and reactivity profile align with current trends in precision medicine and green chemistry. As the scientific community continues to innovate, this compound is poised to play a pivotal role in advancing research across multiple disciplines.